Cas no 7239-81-8 (1,3-dihydroimidazo[4,5-c]pyridine-2-thione)

1,3-Dihydroimidazo[4,5-c]pyridine-2-thione is a heterocyclic compound featuring a fused imidazo[4,5-c]pyridine core with a thione functional group at the 2-position. This structure imparts unique reactivity and potential applications in medicinal chemistry and material science. The thione moiety enhances its utility as a versatile intermediate for synthesizing sulfur-containing derivatives, while the fused ring system offers stability and electronic diversity. Its rigid scaffold is advantageous for designing bioactive molecules, particularly in the development of kinase inhibitors or antimicrobial agents. The compound’s well-defined heterocyclic framework also makes it valuable for studying structure-activity relationships in drug discovery. High purity and consistent synthesis ensure reliability for research applications.
1,3-dihydroimidazo[4,5-c]pyridine-2-thione structure
7239-81-8 structure
Product Name:1,3-dihydroimidazo[4,5-c]pyridine-2-thione
CAS No:7239-81-8
MF:C6H5N3S
MW:151.188998937607
MDL:MFCD09701424
CID:580712
PubChem ID:12610114
Update Time:2025-05-28

1,3-dihydroimidazo[4,5-c]pyridine-2-thione Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazo[4,5-c]pyridine-2-thione,1,3-dihydro-
    • 1,3-dihydroimidazo[4,5-c]pyridine-2-thione
    • 1H-imidazo[4,5-c]pyridine-2(3H)-thione
    • 2-mercaptoimidazo[5,4-c]pyridine
    • MFCD09701424
    • 2-mercaptoimidazo[4,5-c]pyridine
    • SCARFFIFMQUARC-UHFFFAOYSA-N
    • FT-0728726
    • SCHEMBL2106050
    • AKOS022421476
    • A866270
    • DTXSID60504291
    • CS-0095216
    • 2-Mercapto-1H-imidazo[4,5-c]pyridine
    • 7239-81-8
    • 3H-imidazo[4,5-c]pyridine-2-thiol
    • CS1353
    • AKOS006337413
    • 1H-imidazo[4,5-c]pyridine-2-thiol
    • 1,3-Dihydro-2H-imidazo[4,5-c]pyridine-2-thione
    • AS-46514
    • SY077045
    • AMY5686
    • 1H,3H-IMIDAZO[4,5-C]PYRIDINE-2-THIONE
    • DB-074556
    • 1H-Imidazo[4,5-c]pyridine, 2-mercapto-
    • tris(trimethylsilyl)silicon
    • MDL: MFCD09701424
    • Inchi: 1S/C6H5N3S/c10-6-8-4-1-2-7-3-5(4)9-6/h1-3H,(H2,8,9,10)
    • InChI Key: SCARFFIFMQUARC-UHFFFAOYSA-N
    • SMILES: S=C1NC2C=NC=CC=2N1

Computed Properties

  • Exact Mass: 151.02041835g/mol
  • Monoisotopic Mass: 151.02041835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 69Ų

1,3-dihydroimidazo[4,5-c]pyridine-2-thione Pricemore >>

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